Cas no 18740-31-3 (3-Methylthieno[2,3-d]pyriMidin-4(3H)-one)

• Product Name: 3-Methylthieno[2,3-d]pyriMidin-4(3H)-one
• CAS No: 18740-31-3
• MF: C₇H₆N₂OS
• MW: 166.200339794159
• CID: 3033737
• PubChem ID: 12217325
• Update Time: 2025-04-21

3-Methylthieno[2,3-d]pyriMidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-Methylthieno[2,3-d]pyriMidin-4(3H)-one
• SCHEMBL18758775
• 18740-31-3
• 3-Methylthieno[2,3-d]pyrimidin-4-one

• Inchi： 1S/C7H6N2OS/c1-9-4-8-6-5(7(9)10)2-3-11-6/h2-4H,1H3
• InChI Key： XRRGMEXYNJFRAU-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1N=CN(C)C2=O

Computed Properties

• Exact Mass: 166.02008399Da
• Monoisotopic Mass: 166.02008399Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 60.9Ų